2-(benzyloxy)-N'-(2-hydroxybenzylidene)benzohydrazide

• IUPAC Name: N-[(E)-(2-hydroxyphenyl)methylideneamino]-2-phenylmethoxybenzamide
• InChI: InChI=1S/C21H18N2O3/c24-19-12-6-4-10-17(19)14-22-23-21(25)18-11-5-7-13-20(18)26-15-16-8-2-1-3-9-16/h1-14,24H,15H2,(H,23,25)/b22-14+
• InChI Key: GNOWYUYGTMBLPQ-HYARGMPZSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C(=O)NN=CC3=CC=CC=C3O
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C(=O)N/N=C/C3=CC=CC=C3O
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

2-(benzyloxy)-N’-(2-hydroxybenzylidene)benzohydrazide is a derivative of benzylidene. Benzylidene compounds are formally speaking derivatives of benzylidene, although few are prepared from the carbene.

Synthesis Analysis

The synthesis of similar compounds involves condensation reactions with ketone and different aldehyde derivatives. For instance, hydrazine and hydrazide compounds were subjected to condensation reaction with ketone and different aldehyde derivatives affording the corresponding expected hydrazone.

Chemical Reactions Analysis

The chemical reactions involving similar compounds like 2-(2-hydroxybenzylidene)aminophenyl benzimidazole (HBAPBI) with Pd(II), Pt(II), Pr(III), Nd(III) VO(II) and UO2(II) have been synthesized. These metal complexes have been characterized on the basis of their elemental analysis, conductance measurement, IR and NMR spectral studies.

Mechanism of Action

The mechanism of action for similar compounds involves the benzilic acid rearrangement, which is formally the 1,2-rearrangement of 1,2-diketones to form α-hydroxy–carboxylic acids using a base.

Safety and Hazards

The safety data sheet for similar compounds like Benzyl chloride indicates that it is a combustible liquid, harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, toxic if inhaled, may cause respiratory irritation, may cause genetic defects, may cause cancer, may cause damage to organs through prolonged or repeated exposure if swallowed, and is toxic to aquatic life.

Future Directions

The future directions for similar compounds involve the development of new antitumor agents due to their high inhibiting activity towards the tumor cells replication process and easy modification of their structure by varying the number and nature of substituents. The presence of asymmetric C5 carbon atoms requires the development of racemic mixture separation procedures for these heterocycles.